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Compound of Interest

Compound Name: Methyl 6-amino-3-chloropicolinate

Cat. No.: B596375

Application Notes: Methyl 6-amino-3-
chloropicolinate

Compound Identification:

o |[UPAC Name: Methyl 6-amino-3-chloropyridine-2-carboxylate
o CAS Number: 866755-17-7

e Molecular Formula: C7H7CIN20:2

e Molecular Weight: 186.60 g/mol

Description: Methyl 6-amino-3-chloropicolinate is a substituted picolinate ester. It serves as a
key building block and intermediate in organic synthesis, particularly in the development of
pharmaceutical compounds and agrochemicals. Its structure, featuring an amino group, a
chlorine atom, and a methyl ester on a pyridine ring, offers multiple reactive sites for chemical
modification.

Applications: This compound is primarily utilized in medicinal chemistry and drug discovery as
a scaffold or intermediate for synthesizing more complex molecules. The amino and chloro-
substituents allow for a variety of coupling reactions, such as Suzuki, Buchwald-Hartwig, and
nucleophilic aromatic substitution reactions, to build molecular diversity.
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Physicochemical and Safety Data

Table 1: Physicochemical Properties

Property Value Reference
Physical State Solid (powder/crystals)
White to off-white or light
Appearance
yellow
Melting Point 138 - 142 °C
- Soluble in Dimethyl Sulfoxide
Solubility
(DMSO) and Methanol.
Storage Temperature 2-8°C

Table 2: Hazard and Precautionary Information
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Hazard Statement

Precautionary Statement Pictogram

H302: Harmful if swallowed.

P264: Wash skin thoroughly

] GHSO07 (Exclamation Mark)
after handling.

H315: Causes skin irritation.

P280: Wear protective
gloves/protective clothing/eye

protection/face protection.

H319: Causes serious eye

irritation.

P301+P312: IF SWALLOWED:
Call a POISON
CENTER/doctor if you feel

unwell.

H335: May cause respiratory

irritation.

P302+P352: IF ON SKIN:
Wash with plenty of soap and
water.

P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

P330: Rinse mouth.

Experimental Protocols
Protocol 1: General Handling and Weighing

Objective: To safely handle and accurately weigh Methyl 6-amino-3-chloropicolinate for

experimental use.

Materials:

o Methyl 6-amino-3-chloropicolinate

e Spatula
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Weighing paper or boat

Analytical balance

Fume hood

Personal Protective Equipment (PPE): safety goggles, lab coat, nitrile gloves.

Procedure:

Ensure all operations are performed within a certified chemical fume hood.
Don appropriate PPE before handling the compound.

Allow the container of Methyl 6-amino-3-chloropicolinate to equilibrate to room
temperature before opening to prevent moisture condensation.

Place a clean weighing paper or boat on the analytical balance and tare the balance.

Carefully use a clean spatula to transfer the desired amount of the compound onto the
weighing paper. Avoid generating dust.

Record the exact weight.

Securely close the compound's container and return it to the recommended storage
condition (2 - 8 °C).

Clean the spatula and the weighing area thoroughly after use.

Protocol 2: Preparation of a Stock Solution in DMSO

Objective: To prepare a 10 mM stock solution of Methyl 6-amino-3-chloropicolinate in
DMSO.

Materials:

Methyl 6-amino-3-chloropicolinate (MW: 186.60 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)
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Volumetric flask (e.g., 10 mL)

Analytical balance

Pipettes

Vortex mixer

Procedure:

Calculate the mass of Methyl 6-amino-3-chloropicolinate required. For 10 mL of a 10 mM
solution:

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

o Mass = 0.010 mol/L x 0.010 L x 186.60 g/mol = 0.01866 g = 18.66 mg

Following Protocol 1, accurately weigh approximately 18.66 mg of the compound.

Transfer the weighed compound to the 10 mL volumetric flask.

Add approximately 7-8 mL of DMSO to the flask.

Gently swirl the flask or use a vortex mixer until the solid is completely dissolved.

Once dissolved, add DMSO to the flask until the bottom of the meniscus reaches the 10 mL
calibration mark.

Cap the flask and invert it several times to ensure the solution is homogeneous.

Label the flask clearly with the compound name, concentration, solvent, and date of
preparation.

Store the stock solution appropriately, protected from light and moisture.

Diagrams and Workflows
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Storage & Prep

Store at 2-8°C

'
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'
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Methyl 6-amino-3-chloropicolinate

Run Reaction
(Stirring, Temp Control)

Workup &vDurification
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Liquid-Liquid Extraction

Dry Organic Layer

Concentrate

Purify Product
(e.g., Chromatography)
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Caption: General workflow for using the compound in a synthesis.
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Spill Detected

Ensure PPE is Worn

N

Ensure Good Ventilation

Evacuate Area
(If large spill or high dust)

Contain Spill with
Inert Absorbent Material
(e.g., sand, vermiculite)

Carefully Sweep/Scoop
into a Labeled Waste Container

Clean Spill Area with
Soap and Water

Dispose of Waste according to
Institutional/Local Regulations

Click to download full resolution via product page
Caption: Decision and action workflow for a solid chemical spill.

« To cite this document: BenchChem. [Handling and storage guidelines for "Methyl 6-amino-3-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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